Cas no 110925-53-6 (2-(1H-1,3-benzodiazol-5-yl)ethan-1-amine)

• Product Name: 2-(1H-1,3-benzodiazol-5-yl)ethan-1-amine
• CAS No: 110925-53-6
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD11656569
• CID: 136247
• PubChem ID: 10374733
• Update Time: 2025-04-19

2-(1H-1,3-benzodiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-ethanamine(9CI)
• 1H-Benzimidazole-5-ethanamine
• 1H-Benzimidazole-6-ethanamine
• 2-(1H-BENZO[D]IMIDAZOL-5-YL)ETHANAMINE
• 2-(3H-benzimidazol-5-yl)ethanamine
• 2-(1H-Benzoimidazol-5-yl)-ethylamine
• 2-(1H-1,3-benzodiazol-5-yl)ethan-1-amine
• DTXSID00438824
• SCHEMBL12569410
• SCHEMBL17195989
• SB30675
• 2-(1H-Benzo[d]imidazol-6-yl)ethanamine
• 110925-53-6
• EN300-1228638
• 2-(1H-benzo[d]imidazol-6-yl)ethan-1-amine
• AKOS015911735
• 2-(1H-Benzimidazol-6-yl)ethan-1-amine
• 2-(1H-1,3-benzodiazol-6-yl)ethan-1-amine
• CS-0270659
• DB-103236

• MDL： MFCD11656569
• Inchi： 1S/C9H11N3/c10-4-3-7-1-2-8-9(5-7)12-6-11-8/h1-2,5-6H,3-4,10H2,(H,11,12)
• InChI Key： GQLYNPJBFLEOIS-UHFFFAOYSA-N
• SMILES： N1C=NC2=CC=C(C=C12)CCN

Computed Properties

• Exact Mass: 161.09543
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7
• LogP: 1.76440